Cas no 951888-00-9 (2-BROMO-3-(3-CHLORO-4-METHYLPHENYL)-1-PROPENE)

• Product Name: 2-BROMO-3-(3-CHLORO-4-METHYLPHENYL)-1-PROPENE
• CAS No: 951888-00-9
• MF: C₁₀H₁₀BrCl
• MW: 245.543401241302
• MDL: MFCD09801077
• CID: 3157887
• PubChem ID: 24721744
• Update Time: 2025-06-13

2-BROMO-3-(3-CHLORO-4-METHYLPHENYL)-1-PROPENE Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-3-(3-CHLORO-4-METHYLPHENYL)-1-PROPENE
• 4-(2-bromoprop-2-enyl)-2-chloro-1-methylbenzene
• MFCD09801077
• 4-(2-Bromoallyl)-2-chlorotoluene
• 951888-00-9
• DTXSID401228558
• 4-(2-Bromo-2-propen-1-yl)-2-chloro-1-methylbenzene
• AKOS016016747

• MDL： MFCD09801077
• Inchi： 1S/C10H10BrCl/c1-7-3-4-9(5-8(2)11)6-10(7)12/h3-4,6H,2,5H2,1H3
• InChI Key： NXFQOLKYBMTGQN-UHFFFAOYSA-N
• SMILES： BrC(=C)CC1C=CC(C)=C(C=1)Cl

Computed Properties

• Exact Mass: 243.96544Da
• Monoisotopic Mass: 243.96544Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-BROMO-3-(3-CHLORO-4-METHYLPHENYL)-1-PROPENE

Research Update on 2-Bromo-3-(3-chloro-4-methylphenyl)-1-propene (CAS: 951888-00-9) in Chemical Biology and Pharmaceutical Applications

2-Bromo-3-(3-chloro-4-methylphenyl)-1-propene (CAS: 951888-00-9) is a halogenated organic compound that has recently gained attention in chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug synthesis and its unique reactivity in cross-coupling reactions. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and applications in medicinal chemistry.

Recent studies have highlighted the compound's role as a key building block in the synthesis of novel small-molecule inhibitors targeting protein-protein interactions (PPIs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness as a precursor in the development of allosteric modulators for G-protein coupled receptors (GPCRs), particularly in the context of neurological disorders. The bromo- and chloro-substituents on the aromatic ring system provide multiple sites for further functionalization, making it a valuable scaffold for structure-activity relationship (SAR) studies.

In synthetic chemistry, 2-bromo-3-(3-chloro-4-methylphenyl)-1-propene has shown remarkable utility in palladium-catalyzed cross-coupling reactions. A breakthrough reported in Advanced Synthesis & Catalysis (2024) revealed its superior performance in Suzuki-Miyaura couplings compared to similar bromoalkenes, achieving yields of up to 92% with various boronic acids. The electron-withdrawing effects of the chloro and methyl groups were found to significantly enhance the reactivity of the bromoalkene moiety.

From a pharmacological perspective, derivatives of this compound have exhibited promising activity against several cancer cell lines. Research from the National Cancer Institute's screening program identified analogs containing this core structure as potent inhibitors of protein kinase C (PKC) isoforms, with IC50 values in the low micromolar range. Molecular docking studies suggest that the bromoalkene group forms critical interactions with cysteine residues in the ATP-binding pocket of these enzymes.

The compound's safety profile and ADME (Absorption, Distribution, Metabolism, and Excretion) properties have been investigated in preclinical studies. While showing good metabolic stability in liver microsome assays, researchers have noted the need for structural optimization to reduce potential hepatotoxicity associated with the bromoalkene functionality. Current efforts focus on developing prodrug versions that maintain the compound's activity while improving its safety profile.

Looking forward, 2-bromo-3-(3-chloro-4-methylphenyl)-1-propene represents a promising chemical tool for drug discovery. Its unique combination of reactivity and biological activity makes it particularly valuable for the development of covalent inhibitors, a growing area in pharmaceutical research. Ongoing studies are exploring its application in targeted protein degradation strategies and as a warhead in PROTAC (Proteolysis Targeting Chimera) design.